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Compound of Interest

Compound Name: Z-D-Ser-OH

Cat. No.: B612884 Get Quote

An In-Depth Technical Guide on Z-D-Ser-OH

This guide provides an overview of the chemical properties of Z-D-Ser-OH, a derivative of the

amino acid serine. It is intended for researchers, scientists, and professionals in the field of

drug development who may utilize this compound in their work.

Core Compound Data
Z-D-Ser-OH, also known as N-Cbz-D-serine, is a protected form of D-serine. The key

quantitative data for this compound are summarized below.

Property Value

Molecular Weight 239.22 g/mol [1][2][3][4]

Molecular Formula C11H13NO5[1]

CAS Number 6081-61-4

Logical Relationship of Compound Properties
The following diagram illustrates the direct relationship between the compound's name, its

chemical formula, and its resulting molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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